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Compound of Interest

Compound Name: Trimethylammonium nitrate

Cat. No.: B13748938

An In-depth Technical Guide to
Trimethylammonium Nitrate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, structure, and
available technical data for trimethylammonium nitrate. It is intended to serve as a
foundational resource for professionals engaged in research and development.

Core Chemical Properties

Trimethylammonium nitrate is an organic salt with the molecular formula C3H10N203.[1][2]
[3] It is composed of a trimethylammonium cation ([C3HIN]H+) and a nitrate anion (NO3-).[1]
[4] This compound is classified within the broader categories of nitrogen compounds and
ammonium compounds.[1][2][5]

A summary of the key quantitative properties of trimethylammonium nitrate is presented in
the table below. This data is compiled from various chemical databases and literature sources.
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Property Value Source(s)
IUPAC Name trimethylazanium;nitrate [4]

CAS Number 25238-43-1 [1][2][6]
Molecular Formula C3H10N203 [1112][3]
Molecular Weight 122.12 g/mol [11[3114]

] C--INVALID-LINK--C.--
Canonical SMILES [2][4]
INVALID-LINK--([0-])[O-]

YSXXGOKILPYXSH-
InChl Key [1][4]
UHFFFAOYSA-O

Hydrogen Bond Donor Count 1 [2]
Hydrogen Bond Acceptor

ydrog p 3 2]
Count
Heavy Atom Count 8 [2]
Complexity 26.8 [2]

Note: Specific experimental data for properties such as melting point, boiling point, and density
are not consistently reported in the surveyed literature. Some sources provide estimated values
or data for related compounds, which have been omitted here to avoid confusion.

Chemical Structure

The structure of trimethylammonium nitrate is characterized by an ionic bond between the
trimethylammonium cation and the nitrate anion. The cation consists of a central nitrogen atom
bonded to three methyl groups and one hydrogen atom, resulting in a positive charge on the
nitrogen. The nitrate anion has a central nitrogen atom double-bonded to one oxygen atom and
single-bonded to two other oxygen atoms, which carry a delocalized negative charge.
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Caption: lonic structure of Trimethylammonium Nitrate.

Experimental Protocols

Detailed experimental protocols for the characterization of trimethylammonium nitrate, such
as IR, NMR, or thermal analysis (TGA, DSC), are not extensively detailed in the readily
available literature. However, synthesis methodologies are described.
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A primary method for synthesizing alkylammonium nitrate salts involves the acid-base reaction
between the amine and nitric acid.[4]

¢ Reaction Workflow:

Reactants

Trimethylamine Nitric Acid
(CsHoN) (HNOs)

Acid-Base Neutralization
(in aqueous solution)

Trimethylammonium Nitrate
(C3H10N20s3)

Click to download full resolution via product page
Caption: Synthesis of Trimethylammonium Nitrate.
o Methodology:
o Reactant Preparation: An aqueous solution of trimethylamine is prepared.

o Reaction: Nitric acid is carefully added to the trimethylamine solution, typically under
cooling, to control the exothermic neutralization reaction.

o Product Isolation: The resulting solution contains trimethylammonium nitrate. The
product can be isolated by evaporation of the solvent (water).
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o Purification: Further purification can be achieved through recrystallization from an
appropriate solvent.

An alternative, less direct synthesis route involves the reaction of ammonium nitrate with
formaldehyde. This process, however, typically results in a mixture of mono-, di-, and
trimethylamine nitrates and requires subsequent separation steps.[7]

Stability and Decomposition

While specific thermal analysis data for trimethylammonium nitrate is sparse, the thermal
behavior of related ammonium salts provides some insight. Generally, ammonium nitrates can
undergo thermal decomposition. For the related compound tetramethylammonium nitrate,
studies have shown that decomposition can proceed via dissociation into trimethylamine and
methyl nitrate.[8] It is plausible that trimethylammonium nitrate's decomposition could be
initiated by a similar dissociation into trimethylamine and nitric acid.[4]

Applications and Biological Relevance

Trimethylammonium nitrate and compounds containing the trimethylammonium functional
group have applications in several fields.

o Material Science: The trimethylammonium group is utilized in the development of anion-
exchange resins, which can be applied to water treatment for the removal of anions like
nitrate.[4]

o Atmospheric Chemistry: Its precursor, trimethylamine, reacts with nitric acid in the
atmosphere, playing a role in the formation and transformation of aerosols.[4]

o Analytical Chemistry: The trimethylammonium moiety is a component of isotopic tags used
for the quantitative analysis of peptides in mass spectrometry.[4]

From a safety perspective, nitrogen compounds, including nitrates, can present certain
hazards. One noted toxic effect is the risk of methemoglobinemia, a condition where
hemoglobin is oxidized and cannot effectively transport oxygen.[4][5] Standard laboratory
safety precautions should be employed when handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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